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Compound of Interest

Compound Name: Retigabine Dihydrochloride

Cat. No.: B024029 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed guide for the preparation and use of Retigabine
Dihydrochloride, a potent KCNQ/Kv7 potassium channel opener, in cell culture applications.

Adherence to these protocols is crucial for ensuring experimental reproducibility and accuracy.

Introduction
Retigabine Dihydrochloride (also known as Ezogabine) is a positive allosteric modulator of

the KCNQ (Kv7) family of voltage-gated potassium channels, with primary activity on subtypes

Kv7.2 through Kv7.5.[1][2][3] These channels are critical regulators of neuronal excitability, and

their activation by Retigabine leads to membrane hyperpolarization and a reduction in neuronal

firing.[4][5] This mechanism of action underlies its utility as an anticonvulsant and its

investigation in a variety of neurological and psychiatric disorders. In a laboratory setting,

Retigabine is a valuable tool for studying the physiological roles of KCNQ channels in various

cell types.

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation of Retigabine
Dihydrochloride stock solutions.
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Parameter Value Source(s)

Molecular Weight 376.25 g/mol [2]

Recommended Solvents
DMSO, Ethanol, Water (with

gentle warming)
[3][6]

Solubility in DMSO ≥18.8 mg/mL to 75 mg/mL [3][7]

Solubility in Water
≥52.4 mg/mL (with gentle

warming)

Solubility in Ethanol
≥8.71 mg/mL (with gentle

warming and ultrasonic)

Recommended Stock Solution

Concentration
10 mM to 50 mM in DMSO [8]

Storage of Solid Compound -20°C [2][3]

Storage of Stock Solution -20°C for several months [3]

Typical Working Concentration

in Cell Culture
0.1 µM to 10 µM [2][5][9]

Experimental Protocols
Preparation of a 10 mM Retigabine Dihydrochloride
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions in cell culture experiments.

Materials:

Retigabine Dihydrochloride powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Sterile pipette tips

Vortex mixer

Optional: Water bath or sonicator

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination of the stock solution.

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of Retigabine Dihydrochloride. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.76 mg of the compound (Molecular

Weight = 376.25 g/mol ).

Dissolving the Compound:

Add the appropriate volume of sterile DMSO to the microcentrifuge tube containing the

weighed compound. For a 10 mM stock, if you weighed 3.76 mg, add 1 mL of DMSO.

Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear.

Aiding Dissolution (if necessary):

If the compound does not fully dissolve, you may gently warm the solution in a 37°C water

bath for 5-10 minutes.[3]

Alternatively, sonicate the solution for a few minutes.[3]
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After warming or sonication, vortex the solution again.

Aliquoting and Storage:

Once the compound is fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles which can

degrade the compound.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for long-term storage, where they can be stable for several

months.[3]

Preparation of Working Solutions for Cell Culture
Procedure:

Thawing the Stock Solution:

Thaw a single aliquot of the 10 mM Retigabine Dihydrochloride stock solution at room

temperature.

Serial Dilution:

Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final working concentration.

Important: To avoid precipitation, it is recommended to add the Retigabine
Dihydrochloride stock solution to the cell culture medium and mix immediately. Do not

add the medium to the concentrated stock. The final concentration of DMSO in the cell

culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Vehicle Control:

Prepare a vehicle control by adding the same final concentration of DMSO to the cell

culture medium without the drug. This is essential to distinguish the effects of the drug

from those of the solvent.
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Application to Cells:

Remove the existing medium from your cell cultures and replace it with the medium

containing the desired concentration of Retigabine Dihydrochloride or the vehicle

control.

Incubate the cells for the desired experimental duration.

Visualizations
Experimental Workflow
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Caption: Workflow for preparing Retigabine Dihydrochloride solutions.
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Caption: Retigabine's mechanism of action on K(V)7 channels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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